Cas no 379223-45-7 (1-(4-chlorobenzenesulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(4-chlorobenzenesulfonyl)piperidine-2-carboxylic acid
• CAS No: 379223-45-7
• MF: C₁₂H₁₄ClNO₄S
• MW: 303.76186132431
• CID: 3057275
• PubChem ID: 2769958
• Update Time: 2025-09-19

1-(4-chlorobenzenesulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chlorophenyl)sulfonyl)piperidine-2-carboxylic acid
• 1-(4-chlorobenzenesulfonyl)piperidine-2-carboxylic acid
• EU-0003588
• Oprea1_298012
• SR-01000420257-1
• 1-[(4-chlorophenyl)sulfonyl]-2-piperidinecarboxylic acid
• AF-399/08338018
• AKOS000267474
• 1-(4-CHLORO-BENZENESULFONYL)PIPERIDINE-2-CARBOXYLIC ACID
• Z45547082
• 1-(4-chlorophenylsulfonyl)piperidine-2-carboxylic acid
• F0306-0034
• 379223-45-7
• AKOS016039028
• CCG-16044
• EN300-00365
• 1-(4-chlorophenyl)sulfonylpiperidine-2-carboxylic Acid
• Oprea1_058500
• SCHEMBL3710420
• 1-[(4-chlorophenyl)sulfonyl]piperidine-2-carboxylic acid
• SR-01000420257
• 1-(4-Chloro-benzenesulfonyl)-piperidine-2-carboxylic acid

• Inchi： 1S/C12H14ClNO4S/c13-9-4-6-10(7-5-9)19(17,18)14-8-2-1-3-11(14)12(15)16/h4-7,11H,1-3,8H2,(H,15,16)
• InChI Key： JDTVYLYLRFCWMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 303.0332068Da
• Monoisotopic Mass: 303.0332068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 492.5±55.0 °C at 760 mmHg
• Flash Point: 251.7±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-chlorobenzenesulfonyl)piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides